Cas no 1356543-44-6 (1-ethyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine)

• Product Name: 1-ethyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine
• CAS No: 1356543-44-6
• MF: C₇H₁₀F₃N₃O
• MW: 209.169011592865
• MDL: MFCD24540468
• CID: 5208558
• PubChem ID: 66509530
• Update Time: 2025-06-27

1-ethyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-ethyl-3-(2,2,2-trifluoroethoxy)-
• 1-Ethyl-3-(2,2,2-trifluoroethoxy)-1h-pyrazol-4-amine
• 1-ethyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine

• MDL： MFCD24540468
• Inchi： 1S/C7H10F3N3O/c1-2-13-3-5(11)6(12-13)14-4-7(8,9)10/h3H,2,4,11H2,1H3
• InChI Key： CLFMOYZMNLVRPL-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(N)C(OCC(F)(F)F)=N1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 263.1±40.0 °C at 760 mmHg
• Flash Point: 112.9±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-ethyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 1-ethyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine

Comprehensive Overview of 1-ethyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine (CAS No. 1356543-44-6)

1-ethyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine, with the CAS number 1356543-44-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, a class of heterocyclic aromatic organic compounds known for their diverse biological activities. The presence of the trifluoroethoxy group and the ethylamine moiety in its structure makes it a promising candidate for various applications, particularly in drug discovery and material science.

The 1-ethyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine is often explored for its potential as a building block in the synthesis of more complex molecules. Researchers are particularly interested in its pharmacological properties, given the increasing demand for novel compounds with enhanced bioavailability and target specificity. The trifluoroethoxy group, in particular, is known to improve metabolic stability, a feature highly sought after in modern drug development.

In recent years, the compound has been linked to studies focusing on central nervous system (CNS) disorders and inflammatory diseases. These areas are among the most searched topics in biomedical research, reflecting the growing public interest in treatments for conditions like Alzheimer's, Parkinson's, and autoimmune disorders. The pyrazole core of 1-ethyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine is also being investigated for its potential role in cancer therapeutics, as pyrazole derivatives have shown promise in inhibiting tumor growth.

From a synthetic chemistry perspective, the compound's CAS No. 1356543-44-6 is frequently referenced in patents and academic papers. Its unique structure allows for versatile chemical modifications, making it a valuable intermediate in the production of high-performance materials and specialty chemicals. The trifluoroethoxy group, for instance, is known to impart lipophilicity and electron-withdrawing effects, which are critical in designing compounds with specific physical and chemical properties.

Another area of interest is the compound's potential application in agrochemicals. With the global push toward sustainable farming and reduced pesticide use, researchers are exploring 1-ethyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine as a key ingredient in next-generation crop protection agents. Its structural features may contribute to enhanced efficacy and lower environmental impact, aligning with the green chemistry movement.

The compound's safety profile and regulatory status are also topics of frequent inquiry. While 1-ethyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine is not classified as a hazardous substance, proper handling and storage are essential to ensure its stability and purity. Laboratories and manufacturers often seek detailed material safety data sheets (MSDS) and analytical data to comply with industry standards.

In conclusion, 1-ethyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine (CAS No. 1356543-44-6) represents a versatile and highly studied compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and potential biological activities make it a focal point for ongoing research, particularly in areas like CNS therapeutics, cancer treatment, and sustainable agriculture. As scientific advancements continue, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in modern science and industry.